Cas no 94794-25-9 ((E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea)

• Product Name: (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea
• CAS No: 94794-25-9
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 4347314
• PubChem ID: 135506548
• Update Time: 2025-07-22

(E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-[(5-bromo-2-hydroxyphenyl)methylene]-, (E)-
• 94794-25-9
• AKOS001003907
• (E)-2-(5-bromo-2-hydroxybenzylidene)hydrazine-1-carboxamide
• 1-[[(E)-(3-bromanyl-6-oxidanylidene-cyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• [[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• [(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]urea
• SMR000237768
• SR-01000009568-1
• F0847-0002
• 54825-13-7
• (E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinecarboxamide
• cid_6061068
• [[(E)-(3-bromo-6-oxo-1-cyclohexa-2,4-dienylidene)methyl]amino]urea
• [[(E)-(3-bromo-6-keto-cyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• BDBM53845
• MLS000697009
• SR-01000009568
• (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea

• Inchi： 1S/C8H8BrN3O2/c9-6-1-2-7(13)5(3-6)4-11-12-8(10)14/h1-4,13H,(H3,10,12,14)/b11-4+
• InChI Key： CIJGWMHMBHKRBR-NYYWCZLTSA-N
• SMILES： BrC1C=CC(=C(/C=N/NC(N)=O)C=1)O

Computed Properties

• Exact Mass: 256.97999Da
• Monoisotopic Mass: 256.97999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Additional information on (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea

Introduction to (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea (CAS No. 94794-25-9)

(E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea, with the CAS number 94794-25-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea features a brominated aromatic ring coupled with a hydroxyl group, which is further connected to an isourea moiety. This arrangement imparts distinct reactivity and interaction capabilities, making it a promising scaffold for designing novel bioactive molecules. The presence of both bromine and hydroxyl functional groups provides multiple points for chemical modification, enabling the synthesis of derivatives with tailored properties for specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the isourea functional group. Isoureas have been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea may contribute to its unique pharmacological profile, making it a subject of intense study in academic and industrial research settings.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play a crucial role in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. The structural features of (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea suggest that it may interact with specific enzyme active sites, thereby modulating cellular processes. This has led to its investigation as a lead compound in the search for novel drugs targeting various diseases.

Recent studies have highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular modeling techniques have been employed to predict the binding affinity and mode of interaction between (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea and potential target proteins. These studies have provided valuable insights into how structural modifications can enhance biological activity, guiding the development of more effective derivatives.

The synthesis of (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of this compound efficiently. The bromine atom present in the aromatic ring offers opportunities for further functionalization through palladium-catalyzed coupling reactions, allowing for the introduction of diverse substituents to fine-tune biological properties.

The pharmacokinetic properties of (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's efficacy and safety. Experimental studies have begun to explore these parameters, providing data that will inform future drug development strategies.

In conclusion, (E)-(5-bromo-2-hydroxyphenyl)methylideneaminourea (CAS No. 94794-25-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full pharmacological profile, this compound is poised to play an important role in addressing various health challenges.